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Compound of Interest

Compound Name: Isofetamid

Cat. No.: B3026465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physicochemical

properties of the pure active ingredient, Isofetamid. The information is presented to support

research, development, and formulation activities involving this broad-spectrum succinate

dehydrogenase inhibitor (SDHI) fungicide.

Core Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of Isofetamid.
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Property Value Reference

IUPAC Name

N-[1,1-dimethyl-2-(4-

isopropoxy-o-tolyl)-2-

oxoethyl]-3-methylthiophene-2-

carboxamide

[1][2]

CAS Number 875915-78-9 [1][3]

Molecular Formula C₂₀H₂₅NO₃S [1][2]

Molecular Weight 359.48 g/mol [1][2]

Melting Point 103.5 - 105.0 °C [1]

Boiling Point

Decomposes at temperatures

above approximately 176°C

without boiling.

[1]

Water Solubility 5.33 mg/L at 20 °C [1][2]

Vapor Pressure 4.2 x 10⁻⁷ Pa at 25 °C [1][2]

Octanol/Water Partition

Coefficient (log P)
2.5 [1]

Appearance

White, crystalline powder with

no discernible odor (at 99.9%

purity).

[1]

Mechanism of Action: Inhibition of Succinate
Dehydrogenase
Isofetamid's fungicidal activity stems from its role as a Succinate Dehydrogenase Inhibitor

(SDHI). It specifically targets Complex II of the mitochondrial respiratory chain in fungi. By

inhibiting the succinate dehydrogenase enzyme, Isofetamid disrupts the electron transport

chain, which is crucial for cellular respiration and energy (ATP) production. This ultimately leads

to the cessation of fungal growth and development.[1][2][4]
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Mechanism of action of Isofetamid.

Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of Isofetamid, based on internationally recognized guidelines.

Melting Point Determination (Capillary Method)
This protocol is adapted from OECD Guideline 102.

Preparation of the Sample: A small amount of finely powdered, dry Isofetamid is introduced

into a capillary tube, which is then sealed at one end. The sample is packed firmly to a height

of approximately 3 mm.

Apparatus: A melting point apparatus consisting of a heated metal block with a calibrated

thermometer or an automated instrument is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.
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Observation: The temperatures at which the first signs of melting are observed and at which

the substance becomes completely liquid are recorded. The melting range is reported. For a

pure substance like Isofetamid, a sharp melting point is expected.

Replicates: The determination is performed in triplicate to ensure accuracy.

Water Solubility (Column Elution Method)
This protocol is based on OECD Guideline 105 and is suitable for substances with low water

solubility like Isofetamid.

Preparation of the Column: A solid support material (e.g., glass beads or silica gel) is coated

with an excess of Isofetamid. This is achieved by dissolving the active ingredient in a

volatile solvent, mixing it with the support material, and then evaporating the solvent. The

coated support is then packed into a column.

Apparatus: A thermostatically controlled column, a pump for delivering a constant flow of

water, and a fraction collector are required.

Procedure: Distilled water is passed through the column at a slow, constant flow rate. The

temperature is maintained at 20 ± 0.5 °C. The eluate is collected in successive fractions.

Analysis: The concentration of Isofetamid in each fraction is determined using a suitable

analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV

detection.

Equilibrium Determination: The concentration of Isofetamid in the eluate will initially increase

and then reach a plateau, indicating that a saturated solution is being eluted. The water

solubility is calculated as the mean concentration of the fractions in the plateau region.
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Experimental Workflow: Water Solubility (Column Elution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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